Cas no 22452-74-0 (m,m'-sulfonyl dibenzoic acid)
m,m'-sulfonyl dibenzoic acid structure
Product Name:m,m'-sulfonyl dibenzoic acid
CAS No:22452-74-0
MF:C14H10O6S
MW:306.290603160858
CID:912375
PubChem ID:519955
Update Time:2025-04-19
m,m'-sulfonyl dibenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- m,m'-sulfonyl dibenzoic acid
- 3-(3-carboxyphenyl)sulfonylbenzoic acid
- 22452-74-0
- Benzoic acid, 3,3'-sulfonylbis-
- SCHEMBL2405304
- DTXSID70334203
- 3,3'-sulfonyldibenzoic acid
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- Inchi: 1S/C14H10O6S/c15-13(16)9-3-1-5-11(7-9)21(19,20)12-6-2-4-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
- InChI Key: BBECNDJSLQBLJL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(C1C=CC=C(C(=O)O)C=1)(=O)=O
Computed Properties
- Exact Mass: 306.0198
- Monoisotopic Mass: 306.01980921g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 108.74
m,m'-sulfonyl dibenzoic acid Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jason Wan Lab Chip, 2020,20, 4528-4538
22452-74-0 (m,m'-sulfonyl dibenzoic acid) Related Products
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- 90536-91-7(3,5-Bis(methylsulfonyl)benzoic Acid)
- 4052-30-6(4-(Methylsulfonyl)benzoic acid)
- 16734-98-8(4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid)
- 893736-70-4(4'-Methanesulfonyl-biphenyl-3-carboxylic Acid)
- 1194374-32-7(3'-Methanesulfonyl-biphenyl-3-carboxylic Acid)
- 2449-35-6(4,4'-Sulfonylbis-benzoic Acid)
- 16734-97-7(3'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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